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CAS No.: 1165-39-5
Cat. No.: B190526
- 7

Application Note: Precision Quantitation of Aflatoxin G1 using ISO 17034 Certified Reference
Materials

Executive Summary

Aflatoxin G1 (AFGL1) is a potent hepatocarcinogenic mycotoxin produced by Aspergillus
parasiticus.[1] Unlike its B-series counterparts, AFG1 presents unique analytical challenges
due to its specific fluorescence quenching properties and susceptibility to degradation. This
guide details a robust, metrologically traceable protocol for AFG1 quantitation, emphasizing the
critical role of ISO 17034 Certified Reference Materials (CRMs) in validating HPLC-FLD and
LC-MS/MS workflows.

Part 1: The Metrology of Safety

To ensure data integrity in regulatory environments (e.g., complying with EU Commission
Regulation 2023/915 or FDA action levels), the distinction between a "standard" and a
"Certified Reference Material" is non-negotiable.

The ISO 17034 Hierarchy

A standard is only as good as its traceability. For AFG1, where regulatory limits are often in the
low ppb (

) range, using a non-certified standard introduces unknown bias.
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» Reference Material (RM): Homogeneous and stable, but lacks a certified property value with

a stated uncertainty.

» Certified Reference Material (CRM): Characterized by a metrologically valid procedure for

one or more specified properties, accompanied by a certificate that provides the value of the

specified property, its associated uncertainty, and a statement of metrological traceability

(usually to Sl units).[2]

Critical CRM Parameters for AFG1

When selecting a CRM for AFG1, three parameters must be evaluated on the Certificate of

Analysis (CoA):

Parameter

Scientific Relevance

Uncertainty (

)

The expanded uncertainty (k=2) includes
contributions from characterization,
homogeneity, and stability. It is essential for

calculating the final measurement uncertainty.

Solvent Matrix

AFG1 is often supplied in Acetonitrile (ACN) or
Benzene/ACN mixtures. Caution: Benzene is
carcinogenic but stabilizes AFG1; ACN is safer
but requires careful evaporation protocols to

prevent analyte loss.

Traceability Statement

Must explicitly state traceability to the Sl unit
(kg, mol) via primary calibrants (e.g., NIST SRM

or purity-corrected gravimetry).

Part 2: Experimental Protocol

Methodology: Immunoaffinity Cleanup with HPLC-Post Column Derivatization (PCD)-
Fluorescence Detection (FLD). Rationale: While LC-MS/MS is powerful, HPLC-FLD remains
the "gold standard” for routine compliance due to its robustness and cost-effectiveness.

However, AFG1 fluorescence is naturally quenched; this protocol restores sensitivity via

derivatization.
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Reagents & Materials

e Primary CRM: Aflatoxin G1 Solution, ISO 17034 certified (e.g., 2
in ACN).
o Matrix CRM: Aflatoxin-contaminated Corn or Peanut Slurry (for recovery validation).
o Extraction Solvent: Methanol:Water (70:30, v/v) or Acetonitrile:Water (84:16, v/v).
e Cleanup: Immunoaffinity Columns (IAC) specific for Aflatoxins B1, B2, G1, G2.

 Derivatization Agent: Pyridinium Hydrobromide Perbromide (PBPB) OR Photochemical
Reactor (UVE).

Step-by-Step Workflow

Step 1: Sample Extraction

Weigh 50 g of ground sample (particle size < 1 mm) into a blender jar.

Add 5 g NaCl (to prevent emulsion).

Add 200 mL Extraction Solvent.

Blend at high speed for 3 minutes.

Filter through fluted filter paper (Whatman No. 4 or equivalent).
Step 2: Immunoaffinity Cleanup (The Specificity Filter)

¢ Dilute 10 mL of filtrate with 40 mL of Phosphate Buffered Saline (PBS, pH 7.4). Critical: High
organic solvent content denatures antibodies; dilution is mandatory.

o Pass the diluted extract through the IAC at a flow rate of 1-2 drops/second.

e Wash the column with 10 mL of HPLC-grade water to remove matrix interferents.
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e Elute toxins with 1.0 mL of HPLC-grade Methanol. Collect in an amber vial (AFGL1 is light-
sensitive).

 Dilute eluate with 1.0 mL water before injection (improves peak shape).
Step 3: HPLC-PCD-FLD Analysis

e Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5

).

o Mobile Phase: Water:Methanol:Acetonitrile (60:20:20 v/v) with isocratic elution.
» Derivatization (Post-Column):

o Mechanism:[1][3][4] AFGL1 contains a double bond in the terminal furan ring that quenches
fluorescence. Bromination (PBPB) or hydration (UV) saturates this bond, enhancing
fluorescence by 10-50x.

o Setting: Photochemical Reactor (254 nm) placed between column and detector.[5]
e Detection: Fluorescence; Excitation
nm, Emission

nm.[3]

Workflow Visualization

sample (50g)

Click to download full resolution via product page

Figure 1: Analytical workflow for Aflatoxin G1 showing the critical Post-Column Derivatization
(PCD) step required for high-sensitivity fluorescence detection.[6]

Part 3: Validation using CRMs
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Using a CRM allows you to calculate the Bias and Recovery of your method. This is a self-
validating system.

Calibration Curve Construction

Do not use the CRM ampoule directly for routine calibration if cost is prohibited. Instead:
e Use the ISO 17034 CRM to prepare a Stock Standard.
e Prepare Working Standards (calibration curve) from the stock.

 Verification: Analyze one diluted CRM check standard as an "unknown" every 20 samples.
The result must fall within the CRM's certified uncertainty range.

Calculating Recovery (Bias Correction)

When analyzing a Matrix CRM (e.g., contaminated corn flour), calculate recovery (

) to validate extraction efficiency:

Where:

e = Concentration determined by your method.

e =The value listed on the CRM Certificate of Analysis.[1]
Acceptance Criteria (per EU 401/2006):

e Concentration < 1 ppb: 50-120%

e Concentration 1-10 ppb: 70-110%

» Concentration > 10 ppb: 80-110%

Traceability Chain Visualization
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Figure 2: The Metrological Traceability Chain ensuring that the laboratory result is directly
linked to the Sl unit through the ISO 17034 CRM.

Part 4: Troubleshooting & Storage
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Issue

Root Cause

Corrective Action

Low Recovery of G1

pH of PBS dilution is < 7.0.

Adjust PBS pH to 7.4. AFG1
binds poorly to IAC at acidic
pH.

Dead volume in derivatization

Minimize tubing length

Peak Tailing | between column, reactor, and
coil.
detector.
) ) Photochemical reactor lamp Replace UV lamp or verify
Signal Drift

aging.

intensity.

G1 Degradation

Exposure to UV light during
prep.

Use amber glassware for all

steps involving AFGL1.

Storage of CRMs:

e Unopened: Store at -20°C (or as specified on CoA).

e Opened: Use immediately. If re-use is necessary, minimize headspace and store at 4°C, but

re-verification against a fresh ampoule is recommended after 1 month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gl-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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